![molecular formula C16H21N3OS B5719110 2-[(1-benzyl-1H-imidazol-2-yl)thio]-N-(tert-butyl)acetamide](/img/structure/B5719110.png)
2-[(1-benzyl-1H-imidazol-2-yl)thio]-N-(tert-butyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-[(1-benzyl-1H-imidazol-2-yl)thio]-N-(tert-butyl)acetamide, also known as BITA, is a chemical compound that has gained attention in the scientific community due to its potential use in various research applications. BITA is a thioamide compound that has been synthesized through a number of methods and has been studied for its mechanism of action, biochemical and physiological effects, and its advantages and limitations in lab experiments. In
Mechanism of Action
The mechanism of action of 2-[(1-benzyl-1H-imidazol-2-yl)thio]-N-(tert-butyl)acetamide is not fully understood, but it is believed to involve the inhibition of the catalytic activity of PTPs. PTPs play a key role in regulating cell signaling pathways by removing phosphate groups from proteins, and their dysregulation can lead to the development of various diseases. This compound has been shown to inhibit the activity of PTPs by binding to the active site of the enzyme, thereby preventing the removal of phosphate groups from proteins.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects, including its ability to inhibit the activity of PTPs. In addition, this compound has been shown to have anti-inflammatory and anti-tumor properties, which may have potential therapeutic applications. This compound has also been shown to have a low toxicity profile, which makes it an attractive candidate for further research.
Advantages and Limitations for Lab Experiments
2-[(1-benzyl-1H-imidazol-2-yl)thio]-N-(tert-butyl)acetamide has a number of advantages for use in lab experiments, including its ability to inhibit the activity of PTPs, its low toxicity profile, and its potential therapeutic applications. However, there are also some limitations to its use, including its limited solubility in water and its potential for off-target effects.
Future Directions
There are a number of potential future directions for research on 2-[(1-benzyl-1H-imidazol-2-yl)thio]-N-(tert-butyl)acetamide, including its use as a therapeutic agent in the treatment of cancer, diabetes, and autoimmune disorders. Further research is needed to fully understand the mechanism of action of this compound and its potential off-target effects. In addition, the development of more efficient synthesis methods for this compound may help to facilitate its use in future research.
Synthesis Methods
2-[(1-benzyl-1H-imidazol-2-yl)thio]-N-(tert-butyl)acetamide can be synthesized through a number of methods, including the reaction of 2-mercapto-N-(tert-butyl)acetamide with benzyl bromide in the presence of potassium carbonate. Another method involves the reaction of N-(tert-butyl)acetamide with benzyl isothiocyanate in the presence of triethylamine. The synthesis of this compound has also been achieved through a one-pot reaction of 2-bromo-N-(tert-butyl)acetamide with benzyl isothiocyanate in the presence of potassium carbonate.
Scientific Research Applications
2-[(1-benzyl-1H-imidazol-2-yl)thio]-N-(tert-butyl)acetamide has been studied for its potential use in various research applications, including its use as an inhibitor of protein tyrosine phosphatases (PTPs). PTPs are enzymes that play a role in regulating cell signaling pathways, and their dysregulation has been linked to a number of diseases, including cancer, diabetes, and autoimmune disorders. This compound has been shown to inhibit the activity of PTPs, which may have potential therapeutic applications in the treatment of these diseases.
properties
IUPAC Name |
2-(1-benzylimidazol-2-yl)sulfanyl-N-tert-butylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H21N3OS/c1-16(2,3)18-14(20)12-21-15-17-9-10-19(15)11-13-7-5-4-6-8-13/h4-10H,11-12H2,1-3H3,(H,18,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VSIKILIOKWAHEZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)NC(=O)CSC1=NC=CN1CC2=CC=CC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H21N3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
303.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.